Cas no 88398-97-4 (1-methyl-1H-Pyrazole-3-sulfonamide)

1-Methyl-1H-pyrazole-3-sulfonamide is a heterocyclic sulfonamide compound featuring a pyrazole core with a methyl substituent at the 1-position and a sulfonamide functional group at the 3-position. This structure imparts versatility in synthetic and medicinal chemistry, particularly as a building block for pharmacologically active molecules. The sulfonamide moiety enhances binding affinity in biological systems, making it valuable for drug discovery applications. Its stability under standard conditions and compatibility with further functionalization contribute to its utility in organic synthesis. The compound is commonly employed in the development of enzyme inhibitors and receptor modulators, offering a balance of reactivity and selectivity for targeted molecular design.

1-methyl-1H-Pyrazole-3-sulfonamide structure

88398-97-4 structure

Product Name:1-methyl-1H-Pyrazole-3-sulfonamide

CAS No:88398-97-4

MF:C₄H₇N₃O₂S

MW:161.182278871536

MDL:MFCD12547175

CID:709462

PubChem ID:14835643

Update Time:2025-05-27

1-methyl-1H-Pyrazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 1-methyl-1H-Pyrazole-3-sulfonamide
- 1H-Pyrazole-3-sulfonamide,1-methyl-
- 1H-Pyrazole-3-sulfonamide,1-methyl-(9CI)
- 1-methylpyrazole-3-sulfonamide
- C4H7N3O2S
- 88398-97-4
- W17060
- AKOS017515783
- MFCD12547175
- SCHEMBL2173254
- AS-64656
- CS-0061750
- CROYEWDIUWFDJI-UHFFFAOYSA-N
- AMY36760
- FT-0734518
- EN300-277225
- SY060479
- A1-18500
- DA-01610
- MDL： MFCD12547175
- Inchi： 1S/C4H7N3O2S/c1-7-3-2-4(6-7)10(5,8)9/h2-3H,1H3,(H2,5,8,9)
- InChI Key： CROYEWDIUWFDJI-UHFFFAOYSA-N
- SMILES： S(C1C=CN(C)N=1)(N)(=O)=O

Computed Properties

Exact Mass: 161.02589765g/mol
Monoisotopic Mass: 161.02589765g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 86.4Å²

1-methyl-1H-Pyrazole-3-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	Z15473-1g	1-Methyl-1H-Pyrazole-3-sulfonamide	88398-97-4		1g	6236.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	Z15473-250mg	1-Methyl-1H-Pyrazole-3-sulfonamide	88398-97-4		250mg	2078.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	Z15473-1g	1-Methyl-1H-Pyrazole-3-sulfonamide	88398-97-4		1g	6236CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	Z15473-250mg	1-Methyl-1H-Pyrazole-3-sulfonamide	88398-97-4		250mg	2078CNY	2021-05-08
TRC	M396205-10mg	1-methylpyrazole-3-sulfonamide	88398-97-4		10mg	$ 50.00	2022-06-03
TRC	M396205-50mg	1-methylpyrazole-3-sulfonamide	88398-97-4		50mg	$ 135.00	2022-06-03
TRC	M396205-100mg	1-methylpyrazole-3-sulfonamide	88398-97-4		100mg	$ 210.00	2022-06-03
abcr	AB512965-250 mg	1-Methyl-1H-pyrazole-3-sulfonamide; .	88398-97-4		250mg	€373.70	2023-06-14
abcr	AB512965-1 g	1-Methyl-1H-pyrazole-3-sulfonamide; .	88398-97-4		1g	€1153.80	2023-06-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M934289-10mg	1-Methyl-1H-pyrazole-3-sulfonamide	88398-97-4	97%	10mg	￥1,620.00	2022-09-01